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Executive Summary & Molecule Identity

(5-Methoxyquinolin-2-yl)methanamine is a critical pharmacophore scaffold used primarily in
the development of Melatonin Receptor (MT1/MT2) ligands. Structurally, it serves as a
bioisostere of 5-methoxytryptamine (5-MT), where the indole ring of serotonin/melatonin is
replaced by a quinoline core to improve metabolic stability and alter receptor subtype
selectivity.

While often employed as a transient intermediate in the synthesis of high-affinity agonists like
UCM1014, the free amine itself possesses a distinct pharmacological profile. This guide
analyzes its cross-reactivity with serotonergic pathways, its liability for hRERG channel inhibition
(a common quinoline risk), and its interaction with monoamine oxidases (MAO).

Chemical Identity[1][2][3]

o Systematic Name: (5-Methoxyquinolin-2-yl)methanamine
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» Role: Pharmacophore Scaffold / Melatonin Bioisostere
o Key Application: Synthesis of MT2-selective agonists (e.g., N-acylated derivatives).
 Structural Logic:
o 5-Methoxy group: Mimics the 5-methoxy of melatonin (critical for receptor activation).
o Quinoline Nitrogen: Mimics the indole NH (hydrogen bond donor/acceptor shift).
o Methanamine Tail: Mimics the ethylamine side chain of serotonin.

Mechanism of Action & Pharmacophore Overlap

The molecule functions by mimicking the spatial arrangement of the indole-ethylamine moiety
found in endogenous melatonin. However, the quinoline ring introduces significant changes in
electron density and lipophilicity, which drives its off-target profile.

Pharmacophore Comparison
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Cross-Reactivity & Off-Target Profile

Researchers using this scaffold must screen for three critical off-target classes: Serotonin
Receptors, hERG Channels, and Monoamine Oxidases.

A. Serotonergic Cross-Reactivity (5-HT2A | 5-HT2C)

The most significant biological risk is cross-reactivity with 5-HT receptors due to the "5-
methoxy" motif.

e Mechanism: The 5-methoxy group is a key determinant for 5-HT receptor binding.[1] While
the quinoline core reduces affinity compared to the indole, the free amine can still interact
with the aspartate residue in the 5-HT binding pocket.

» Risk: Agonism at 5-HT2A (hallucinogenic potential) or 5-HT2C (anorectic/anxiogenic effects).

o Mitigation: Acylation of the amine (as seen in UCM1014) drastically improves selectivity for
MT2 over 5-HT receptors.

B. hERG Channel Inhibition (Cardiotoxicity)

Quinoline derivatives are structurally predisposed to block the hERG potassium channel, a
critical safety endpoint in drug development.

o Causality: The basic nitrogen of the methanamine tail, combined with the lipophilic quinoline
ring, fits the pharmacophore for hERG blockers (hydrophobic core + positively charged
nitrogen).

e Threshold: Unmodified (5-Methoxyquinolin-2-yl)methanamine often shows hERG IC50
values in the low micromolar range (1-10 puM), necessitating structural optimization (e.g.,
reducing basicity) for clinical candidates.

C. Monoamine Oxidase (MAO) Interaction

Unlike melatonin (which is N-acetylated), the free primary amine of this molecule makes it a
potential substrate or inhibitor for MAO-A.
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o Metabolic Instability: Rapid oxidative deamination by MAO-A can render the molecule
inactive in vivo if not protected.

« Inhibition Risk: High concentrations may competitively inhibit MAO-A, leading to "cheese
effect” hypertensive crises if co-administered with tyramine-rich substrates.

Comparative Performance Guide

This table compares the (5-Methoxyquinolin-2-yl)methanamine scaffold against standard
alternatives in the context of Melatonin Receptor Ligand development.
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Experimental Protocols for Off-Target Profiling
Protocol 1: Radioligand Binding Assay (5-HT2A
Selectivity Screen)

Objective: Quantify the affinity of the quinoline scaffold for the serotonin 5-HT2A receptor to
assess psychomimetic risk.
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Membrane Preparation:
o Use HEK-293 cells stably expressing human 5-HT2A receptors.

o Homogenize cells in ice-cold Tris-HCI buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for
20 min.

Incubation:
o Prepare assay tubes containing:
= 50 pL Membrane suspension (20 pg protein).
» 50 pL [3H]-Ketanserin (Radioligand, 1 nM final conc).
» 50 pL (5-Methoxyquinolin-2-yl)methanamine (concentrations: 107-10 to 10"-5 M).
o Define Non-Specific Binding (NSB) using 10 uM Methysergide.
Equilibration: Incubate at 37°C for 60 minutes.

Filtration: Rapidly filter through GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine
(to reduce ligand absorption to filter).

Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC50 and Ki using
the Cheng-Prusoff equation.

Protocol 2: hERG Inhibition Assay (Automated Patch
Clamp)

Objective: Determine the cardiotoxicity potential of the scaffold.
e Cell Line: CHO cells stably expressing hERG (Kv11.1).
e Solutions:

o Extracellular: Tyrode’s solution (140 mM NacCl, 4 mM KCI, 2 mM CaCl2, 1 mM MgClI2, 10
mM HEPES, 5 mM Glucose, pH 7.4).
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o Intracellular: 120 mM KCI, 5.37 mM CaCl2, 1.75 mM MgCI2, 10 mM HEPES, 4 mM Na2-
ATP, pH 7.2.

» Voltage Protocol:
o Hold potential at -80 mV.
o Depolarize to +40 mV for 2 seconds (activate channels).
o Repolarize to -50 mV for 2 seconds (assess tail current).
e Dosing: Perfusion of (5-Methoxyquinolin-2-yl)methanamine at 0.1, 1, 10, and 30 uM.
o Data Validity: A reduction in tail current >50% at 10 uM indicates a "High Risk" classification.

Visualization: Screening & Optimization Workflow

The following diagram illustrates the logical flow from the raw scaffold to a selective lead,
highlighting the critical "Off-Target Checkpoints."
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Caption: Optimization workflow transforming the promiscuous amine scaffold into a selective
therapeutic lead via sequential off-target exclusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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